2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one

• Molecular Formula: C17H10ClNO4
• Molecular Weight: 327.7 g/mol
• IUPAC Name: (4Z)-4-(1,3-benzodioxol-5-ylmethylidene)-2-(4-chlorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C17H10ClNO4/c18-12-4-2-11(3-5-12)16-19-13(17(20)23-16)7-10-1-6-14-15(8-10)22-9-21-14/h1-8H,9H2/b13-7-
• InChI Key: BOPNPJHFERORPK-QPEQYQDCSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)OC(=N3)C4=CC=C(C=C4)Cl
• SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)OC(=N3)C4=CC=C(C=C4)Cl

Description

2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound is also known as CMO or 4-chloro-3',4'-methylenedioxybenzylidene-2-oxazol-5-one. It belongs to the family of oxazolone derivatives and has a molecular weight of 325.77 g/mol.

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one is not fully understood. However, it has been proposed that this compound may exert its biological activities through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. It has also been reported to exhibit antibacterial and antifungal activities. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one in lab experiments include its high purity and stability. This compound is also readily available and relatively easy to synthesize. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one. One possible direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another direction is to explore its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one can be achieved through various methods. One of the most commonly used methods involves the reaction between 4-chloroaniline and 3,4-methylenedioxybenzaldehyde in the presence of acetic acid and acetic anhydride. The reaction mixture is then treated with oxalic acid to obtain the final product.

Scientific Research Applications

2-(4-Chlorophenyl)-4-[3,4-(methylenedioxy)benzylidene]-2-oxazolin-5-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound has also been used as a fluorescent probe for the detection of metal ions in biological systems.